AMTB hydrochloride

• CAS No.: 926023-82-7
• Product Name: AMTB hydrochloride
• Molecular Formula: C23H27ClN2O2S
• Molecular Weight: 431 g/mol
• IUPAC Name: N-(3-aminopropyl)-2-[(3-methylphenyl)methoxy]-N-(thiophen-2-ylmethyl)benzamide;hydrochloride
• Standard InChI: InChI=1S/C23H26N2O2S.ClH/c1-18-7-4-8-19(15-18)17-27-22-11-3-2-10-21(22)23(26)25(13-6-12-24)16-20-9-5-14-28-20;/h2-5,7-11,14-15H,6,12-13,16-17,24H2,1H3;1H
• Standard InChIKey: UDXGBANGPYONOK-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)COC2=CC=CC=C2C(=O)N(CCCN)CC3=CC=CS3.Cl
• Canonical SMILES: CC1=CC(=CC=C1)COC2=CC=CC=C2C(=O)N(CCCN)CC3=CC=CS3.Cl
• Appearance: Solid powder
• Description: AMTB is a novel TRPM8 channel blocker and is effective for pain and urinary diseases. For rats, AMTB (10 mg/kg) significantly attenuated reflex responses to noxious urinary bladder distension (UBD) to 5.42 and 56.51% of the maximal visceromotor reflex (VMR) response and pressor response, respectively. The ID50 value on VMR response was 2.42 +/- 0.46 mg/kg. AMTB can act on the bladder afferent pathway to attenuate the bladder micturition reflex and nociceptive reflex responses in the rat.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AMTB.
• Reference: 1: Lin AH, Liu MH, Ko HB, Perng DW, Lee TS, Kou YR. Inflammatory Effects of Menthol vs. Non-menthol Cigarette Smoke Extract on Human Lung Epithelial Cells: A Double-Hit on TRPM8 by Reactive Oxygen Species and Menthol. Front Physiol. 2017 Apr 27;8:263. doi: 10.3389/fphys.2017.00263. eCollection 2017. PubMed PMID: 28496415; PubMed Central PMCID: PMC5406458.; 2: Kobayashi JI, Hirasawa H, Ozawa T, Ozawa T, Takeda H, Fujimori Y, Nakanishi O, Kamada N, Ikeda T. Synthesis and optimization of novel α-phenylglycinamides as selective TRPM8 antagonists. Bioorg Med Chem. 2017 Jan 15;25(2):727-742. doi: 10.1016/j.bmc.2016.11.049. Epub 2016 Nov 30. PubMed PMID: 27964995.; 3: Pan Y, Chen F, Huang S, Cai Z, Lan H, Tong Y, Yu X, Zhao G. TRPA1 and TRPM8 Receptors May Promote Local Vasodilation that Aggravates Oxaliplatin-Induced Peripheral Neuropathy Amenable to 17β-Estradiol Treatment. Curr Neurovasc Res. 2016;13(4):309-317. PubMed PMID: 27262300.; 4: Melanaphy D, Johnson CD, Kustov MV, Watson CA, Borysova L, Burdyga TV, Zholos AV. Ion channel mechanisms of rat tail artery contraction-relaxation by menthol involving, respectively, TRPM8 activation and L-type Ca2+ channel inhibition. Am J Physiol Heart Circ Physiol. 2016 Dec 1;311(6):H1416-H1430. doi: 10.1152/ajpheart.00222.2015. Epub 2016 Oct 7. PubMed PMID: 27765744; PubMed Central PMCID: PMC5206336.; 5: Chen GL, Lei M, Zhou LP, Zeng B, Zou F. Borneol Is a TRPM8 Agonist that Increases Ocular Surface Wetness. PLoS One. 2016 Jul 22;11(7):e0158868. doi: 10.1371/journal.pone.0158868. eCollection 2016. PubMed PMID: 27448228; PubMed Central PMCID: PMC4957794.; 6: Kim HJ, Wie J, So I, Jung MH, Ha KT, Kim BJ. Menthol Modulates Pacemaker Potentials through TRPA1 Channels in Cultured Interstitial Cells of Cajal from Murine Small Intestine. Cell Physiol Biochem. 2016;38(5):1869-82. doi: 10.1159/000445549. Epub 2016 May 9. PubMed PMID: 27160463.; 7: Mueller-Tribbensee SM, Karna M, Khalil M, Neurath MF, Reeh PW, Engel MA. Differential Contribution of TRPA1, TRPV4 and TRPM8 to Colonic Nociception in Mice. PLoS One. 2015 Jul 24;10(7):e0128242. doi: 10.1371/journal.pone.0128242. eCollection 2015. PubMed PMID: 26207981; PubMed Central PMCID: PMC4514604.; 8: Uvin P, Franken J, Pinto S, Rietjens R, Grammet L, Deruyver Y, Alpizar YA, Talavera K, Vennekens R, Everaerts W, De Ridder D, Voets T. Essential role of transient receptor potential M8 (TRPM8) in a model of acute cold-induced urinary urgency. Eur Urol. 2015 Oct;68(4):655-61. doi: 10.1016/j.eururo.2015.03.037. Epub 2015 Apr 3. PubMed PMID: 25843641.; 9: Sałat K, Filipek B. Antinociceptive activity of transient receptor potential channel TRPV1, TRPA1, and TRPM8 antagonists in neurogenic and neuropathic pain models in mice. J Zhejiang Univ Sci B. 2015 Mar;16(3):167-78. doi: 10.1631/jzus.B1400189. PubMed PMID: 25743118; PubMed Central PMCID: PMC4357366.; 10: Yu X, Hu Y, Ru F, Kollarik M, Undem BJ, Yu S. TRPM8 function and expression in vagal sensory neurons and afferent nerves innervating guinea pig esophagus. Am J Physiol Gastrointest Liver Physiol. 2015 Mar 15;308(6):G489-96. doi: 10.1152/ajpgi.00336.2014. Epub 2015 Jan 15. PubMed PMID: 25591866; PubMed Central PMCID: PMC4360048.; 11: Liu BY, Lin YJ, Lee HF, Ho CY, Ruan T, Kou YR. Menthol suppresses laryngeal C-fiber hypersensitivity to cigarette smoke in a rat model of gastroesophageal reflux disease: the role of TRPM8. J Appl Physiol (1985). 2015 Mar 1;118(5):635-45. doi: 10.1152/japplphysiol.00717.2014. Epub 2014 Dec 24. PubMed PMID: 25539933.; 12: Morgan K, Sadofsky LR, Crow C, Morice AH. Human TRPM8 and TRPA1 pain channels, including a gene variant with increased sensitivity to agonists (TRPA1 R797T), exhibit differential regulation by SRC-tyrosine kinase inhibitor. Biosci Rep. 2014 Aug 6;34(4). pii: e00131. doi: 10.1042/BSR20140061. PubMed PMID: 24975826; PubMed Central PMCID: PMC4122973.; 13: Hosoya T, Matsumoto K, Tashima K, Nakamura H, Fujino H, Murayama T, Horie S. TRPM8 has a key role in experimental colitis-induced visceral hyperalgesia in mice. Neurogastroenterol Motil. 2014 Aug;26(8):1112-21. doi: 10.1111/nmo.12368. Epub 2014 May 16. PubMed PMID: 24832648.; 14: Valero ML, Mello de Queiroz F, Stühmer W, Viana F, Pardo LA. TRPM8 ion channels differentially modulate proliferation and cell cycle distribution of normal and cancer prostate cells. PLoS One. 2012;7(12):e51825. doi: 10.1371/journal.pone.0051825. Epub 2012 Dec 14. PubMed PMID: 23251635; PubMed Central PMCID: PMC3522609.; 15: Willis DN, Liu B, Ha MA, Jordt SE, Morris JB. Menthol attenuates respiratory irritation responses to multiple cigarette smoke irritants. FASEB J. 2011 Dec;25(12):4434-44. doi: 10.1096/fj.11-188383. Epub 2011 Sep 8. PubMed PMID: 21903934; PubMed Central PMCID: PMC3236628.; 16: Lashinger ES, Steiginga MS, Hieble JP, Leon LA, Gardner SD, Nagilla R, Davenport EA, Hoffman BE, Laping NJ, Su X. AMTB, a TRPM8 channel blocker: evidence in rats for activity in overactive bladder and painful bladder syndrome. Am J Physiol Renal Physiol. 2008 Sep;295(3):F803-10. doi: 10.1152/ajprenal.90269.2008. Epub 2008 Jun 18. PubMed PMID: 18562636.
• PubChem Compound: 16095383
• Last Modified: Nov 11 2021